Cas no 1172788-89-4 (N-(4-bromo-1,3-benzothiazol-2-yl)-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-(4-bromo-1,3-benzothiazol-2-yl)-2,5-dimethylfuran-3-carboxamide
• CAS No: 1172788-89-4
• MF: C₁₄H₁₁BrN₂O₂S
• MW: 351.218341112137
• CID: 5754580
• Update Time: 2025-05-24

N-(4-bromo-1,3-benzothiazol-2-yl)-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxamide, N-(4-bromo-2-benzothiazolyl)-2,5-dimethyl-
• N-(4-bromo-1,3-benzothiazol-2-yl)-2,5-dimethylfuran-3-carboxamide

• Inchi： 1S/C14H11BrN2O2S/c1-7-6-9(8(2)19-7)13(18)17-14-16-12-10(15)4-3-5-11(12)20-14/h3-6H,1-2H3,(H,16,17,18)
• InChI Key： YMFDCYYUVTYVQD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=NC3=C(Br)C=CC=C3S2)=O)=C1C

Computed Properties

• Exact Mass: 349.972
• Monoisotopic Mass: 349.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2

Experimental Properties

• Density: 1.621±0.06 g/cm3(Predicted)
• pka: 8.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-bromo-1,3-benzothiazol-2-yl)-2,5-dimethylfuran-3-carboxamide

Research Brief on N-(4-bromo-1,3-benzothiazol-2-yl)-2,5-dimethylfuran-3-carboxamide (CAS: 1172788-89-4)

N-(4-bromo-1,3-benzothiazol-2-yl)-2,5-dimethylfuran-3-carboxamide (CAS: 1172788-89-4) is a synthetic small molecule that has garnered significant attention in recent chemical biology and medicinal chemistry research. This compound, characterized by its benzothiazole and furan carboxamide moieties, has shown promising biological activities, particularly in the context of kinase inhibition and anticancer drug development. The unique structural features of this molecule, including the 4-bromo substitution on the benzothiazole ring and the 2,5-dimethylfuran group, contribute to its specificity and potency in interacting with various biological targets.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of N-(4-bromo-1,3-benzothiazol-2-yl)-2,5-dimethylfuran-3-carboxamide. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, with IC50 values in the low nanomolar range. The researchers employed X-ray crystallography to reveal the precise binding mode of the compound in the ATP-binding pocket of CDK2, showing how the bromo-benzothiazole moiety forms critical hydrophobic interactions while the furan carboxamide group participates in hydrogen bonding with the kinase hinge region.

In addition to its kinase inhibitory properties, N-(4-bromo-1,3-benzothiazol-2-yl)-2,5-dimethylfuran-3-carboxamide has shown remarkable antiproliferative effects in various cancer cell lines. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective cytotoxicity against triple-negative breast cancer (TNBC) cells, with minimal effects on normal mammary epithelial cells. Mechanistic studies revealed that the compound induces cell cycle arrest at the G1 phase and promotes apoptosis through the intrinsic mitochondrial pathway. These findings suggest its potential as a lead compound for developing novel targeted therapies against aggressive breast cancer subtypes.

The pharmacokinetic properties of N-(4-bromo-1,3-benzothiazol-2-yl)-2,5-dimethylfuran-3-carboxamide have also been investigated in preclinical models. A recent ADME (Absorption, Distribution, Metabolism, and Excretion) study demonstrated favorable oral bioavailability (approximately 65% in rodent models) and reasonable metabolic stability, with a plasma half-life of 4.2 hours in mice. However, researchers noted that the compound exhibits moderate plasma protein binding (∼85%), which may influence its tissue distribution and efficacy in vivo. These findings highlight both the promise and challenges in developing this compound as a therapeutic agent.

Current research efforts are focusing on structural optimization of N-(4-bromo-1,3-benzothiazol-2-yl)-2,5-dimethylfuran-3-carboxamide to improve its drug-like properties. Several analogs have been synthesized and evaluated, with modifications primarily targeting the furan ring and the carboxamide linker. Preliminary results suggest that subtle changes in these regions can significantly alter both the potency and selectivity profile of the compound. A particularly promising derivative, featuring a 5-cyano substitution on the furan ring, has shown enhanced metabolic stability while maintaining potent CDK inhibitory activity.

In conclusion, N-(4-bromo-1,3-benzothiazol-2-yl)-2,5-dimethylfuran-3-carboxamide represents an exciting chemical scaffold with demonstrated biological activity against important therapeutic targets. The growing body of research on this compound and its analogs suggests significant potential for the development of novel anticancer agents. Future studies should focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in more complex disease models, including patient-derived xenografts and genetically engineered mouse models of cancer.